Cas no 6493-92-1 ((S)-2-Methylbutyl acetate)
(S)-2-Methylbutyl acetate structure
Product Name:(S)-2-Methylbutyl acetate
CAS No:6493-92-1
MF:C7H14O2
MW:130.184862613678
CID:46819
PubChem ID:14139271
Update Time:2025-04-18
(S)-2-Methylbutyl acetate Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Methylbutyl acetate
- (2S)-2-Methyl-1-butanol acetate
- (+)-2-Methylbutylacetat
- (+)-Essigsaeure-< 2-methylbutyl> -ester
- (S)-1-acetoxy-2-methyl-butane
- 1-Butanol, 2-methyl-, acetate, (S)-
- 1-Butanol, 2-methyl-,acetate, (2S)-
- 1-Butanol,2-methyl-, acetate, (+)- (8CI)
- AG-G-43930
- CTK5C1894
- SCHEMBL12239784
- [(2S)-2-methylbutyl] acetate
- DTXSID40556410
- (2S)-2-Methylbutyl acetate
- 6493-92-1
-
- Inchi: 1S/C7H14O2/c1-4-6(2)5-9-7(3)8/h6H,4-5H2,1-3H3/t6-/m0/s1
- InChI Key: XHIUFYZDQBSEMF-LURJTMIESA-N
- SMILES: O(C(C)=O)C[C@@H](C)CC
Computed Properties
- Exact Mass: 130.09942
- Monoisotopic Mass: 130.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 88.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.879
- Boiling Point: 135 ºC
- Flash Point: 35 ºC
- Refractive Index: 1.404
- PSA: 26.3
- LogP: 1.59560
- FEMA: 3644
(S)-2-Methylbutyl acetate Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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